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Metabolic Pathway of Amphetamine

Research from the early 1970s identified phenylacetone oxime as a metabolite of amphetamine, forming

part of its oxidative deamination pathway in the body [1] [2]. The metabolic process can be visualized as

follows, showing the role of phenylacetone oxime:
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The flavin-containing monooxygenase (FMO3) enzyme mediates the initial step of this transformation [3].

The final product, hippuric acid, is excreted in urine [3].

Forensic Analysis and Decontamination
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A 2023 study provides a modern forensic context, identifying phenylacetone oxime as a major product

when methamphetamine is oxidized with an activated hydrogen peroxide-based decontamination product

(Bio-Oxygen Chem Decon) [4].

Key Finding: The study noted that the reaction of methamphetamine with this oxidant follows

pseudo-first-order kinetics with a rate constant of (1.9 ± 0.4) × 10⁻² min⁻¹ [4].
Analytical Workflow: The oxidation products were identified using Gas Chromatography-Mass
Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) [4]. LC-MS
analysis also revealed N-oxygenated intermediates, suggesting a decomposition pathway reminiscent

of enzymatic N-oxidation [4].

Core Chemical Data

The table below summarizes the fundamental identifiers and properties of phenylacetone oxime:

Property Value / Identifier

IUPAC Name 1-Phenylpropan-2-one oxime [5]

CAS Registry
Number

13213-36-0 [5]

Molecular Formula C₉H₁₁NO [5]

Molecular Weight 149.19 g/mol [5]

Synthetic
Application

Used in the preparation of pyrroles via visible-light-induced formal cycloaddition

with azirines and alkynes [5].

Key Contexts and Significance

To summarize, the historical and ongoing significance of phenylacetone oxime in scientific research is

anchored in two main areas:

Toxicology & Pharmacology: Its role as a metabolic intermediate in the detoxification and

excretion pathway of amphetamine and methamphetamine [1] [2].
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Forensic Science & Public Safety: Its formation as a distinctive marker during the chemical

decontamination of methamphetamine labs, providing a target for analytical detection and helping to
elucidate reaction pathways [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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